Cas no 2680881-08-5 (tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate
• CAS No: 2680881-08-5
• MF: C₁₂H₁₃BrFNO₃
• MW: 318.138926267624
• CID: 5636188
• PubChem ID: 165935452
• Update Time: 2025-09-19

tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate
• EN300-28293490
• 2680881-08-5

• Inchi： 1S/C12H13BrFNO3/c1-12(2,3)18-11(17)15-9-5-4-8(13)10(14)7(9)6-16/h4-6H,1-3H3,(H,15,17)
• InChI Key： RFBSFLJRRUXXFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.00628g/mol
• Monoisotopic Mass: 317.00628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate

tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate, identified by the CAS number 2680881-08-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with bromine, fluorine, and a formyl substituent. The combination of these groups makes it a versatile compound with potential applications in various areas of chemistry and materials science.

Recent studies have highlighted the importance of tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The bromine and fluorine substituents on the phenyl ring contribute to the compound's reactivity, making it an ideal candidate for polymerization reactions under controlled conditions.

In addition to its role in materials science, this compound has also been investigated for its potential in drug delivery systems. The formyl group on the phenyl ring can undergo various chemical transformations, enabling the design of targeted drug delivery vehicles. Recent findings suggest that tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate can serve as a building block for creating stimuli-responsive drug carriers, which release their cargo in response to specific environmental changes such as pH or temperature.

The synthesis of tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

Beyond its practical applications, this compound has also been studied for its unique electronic properties. The presence of electron-withdrawing groups such as bromine and fluorine on the phenyl ring significantly influences the molecule's electronic structure. This makes it a valuable model compound for studying aromaticity and conjugation effects in organic systems. Recent theoretical studies using density functional theory (DFT) have provided deeper insights into its electronic behavior, paving the way for new applications in optoelectronics.

In conclusion, tert-butyl N-(4-bromo-3-fluoro-2-formylphenyl)carbamate is a multifaceted compound with promising potential across various scientific domains. Its versatile structure and reactivity make it an essential tool in modern organic chemistry research. As ongoing studies continue to uncover new applications and properties, this compound is expected to play an increasingly important role in both academic and industrial settings.